Cas no 23386-40-5 (1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

1-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Properties

Names and Identifiers

• 1-Oxoisoindoline-5-carboxylic acid
• 1-Oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 1-oxo-2,3-dihydroisoindole-5-carboxylic acid
• 2,3-dihydro-1-oxo-1H-Isoindole-5-carboxylic acid
• 1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-
• OLKKGIPWCIURHH-UHFFFAOYSA-N
• 1548AB
• RL02735
• AM86101
• FCH1165571
• SY033907
• OR305285
• AB0097204
• ST24021365
• BCP32444
• DA-07865
• SB35809
• 1-Oxoisoindoline-5-carboxylicacid
• A878259
• EN300-1700645
• 23386-40-5
• SS-6038
• CS-0340211
• DTXSID00511444
• J-505045
• SCHEMBL14332678
• MFCD13177824
• 1-Oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid;1H-Isoindole-5-carboxylic acid, 2,3-dihydro-1-oxo-
• Z1255432661
• Y10066
• AKOS015899115
• +Expand

• MDL： MFCD13177824
• InChIKey： OLKKGIPWCIURHH-UHFFFAOYSA-N
• Inchi： 1S/C9H7NO3/c11-8-7-2-1-5(9(12)13)3-6(7)4-10-8/h1-3H,4H2,(H,10,11)(H,12,13)
• SMILES： O=C1C2C([H])=C([H])C(C(=O)O[H])=C([H])C=2C([H])([H])N1[H]

Computed Properties

• Exact Mass: 177.04261
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.042593085g/mol
• Heavy Atom Count: 13
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 66.4

Experimental Properties

• PSA: 66.4
• Boiling Point: 558.7±50.0℃/15 mmHg
• Solubility: Slightly soluble (4.4 g/l) (25 º C),
• Density: 1.433±0.06 g/cm3 (20 ºC 760 Torr),